Cyclohexane, 2-ethynyl-4-methyl-1-(1-methylethyl)-, [1S-(1alpha,2alpha,4ba)]- (9CI)
Cyclohexane, 2-ethynyl-4-methyl-1-(1-methylethyl)-, [1S-(1alpha,2alpha,4ba)]- (9CI)
Brand Name:
Vulcanchem
CAS No.:
178358-29-7
VCID:
VC0062181
InChI:
InChI=1S/C12H20/c1-5-11-8-10(4)6-7-12(11)9(2)3/h1,9-12H,6-8H2,2-4H3/t10-,11+,12+/m1/s1
SMILES:
CC1CCC(C(C1)C#C)C(C)C
Molecular Formula:
C12H20
Molecular Weight:
164.29 g/mol
Cyclohexane, 2-ethynyl-4-methyl-1-(1-methylethyl)-, [1S-(1alpha,2alpha,4ba)]- (9CI)
CAS No.: 178358-29-7
Main Products
VCID: VC0062181
Molecular Formula: C12H20
Molecular Weight: 164.29 g/mol
CAS No. | 178358-29-7 |
---|---|
Product Name | Cyclohexane, 2-ethynyl-4-methyl-1-(1-methylethyl)-, [1S-(1alpha,2alpha,4ba)]- (9CI) |
Molecular Formula | C12H20 |
Molecular Weight | 164.29 g/mol |
IUPAC Name | (1S,2S,4R)-2-ethynyl-4-methyl-1-propan-2-ylcyclohexane |
Standard InChI | InChI=1S/C12H20/c1-5-11-8-10(4)6-7-12(11)9(2)3/h1,9-12H,6-8H2,2-4H3/t10-,11+,12+/m1/s1 |
Standard InChIKey | XXWOLVVWZBJZHM-WOPDTQHZSA-N |
Isomeric SMILES | C[C@@H]1CC[C@H]([C@H](C1)C#C)C(C)C |
SMILES | CC1CCC(C(C1)C#C)C(C)C |
Canonical SMILES | CC1CCC(C(C1)C#C)C(C)C |
PubChem Compound | 10820921 |
Last Modified | Nov 11 2021 |
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